Cas no 16705-12-7 (3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)-)
16705-12-7 structure
Product Name:3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)-
CAS No:16705-12-7
MF:C8H10N2O3
MW:182.176601886749
CID:121831
PubChem ID:587202
Update Time:2025-04-18
3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)-
- 1,2-DIHYDRO-1-(3-OXOBUTYL)-3,6-PYRIDAZINEDIONE
- 1-(2,4,6-Trimethoxyphenyl)-butan-3-on
- 2-(3-oxobutyl)-1,3,5-trimethoxybenzene
- 2-(3-oxobutyl)-6-hydroxy-2,3-dihydro-3-pyridazinone
- 2-(3-Oxo-butyl)-6-hydroxy-3(2H)-pyridazinon
- 2-(3-oxobutyl)-6-hydroxy-3(2H)-pyridazinone
- 2-Butanone,4-(2,4,6-trimethoxyphenyl)
- 4-(2,4,6-Trimethoxyphenyl)-2-butanone
- 4-(2,4,6-trimethoxy-phenyl)-butan-2-one
- 6-hydroxy-2-(3-oxo-butyl)-2H-pyridazin-3-one
- 6-Hydroxy-3-oxo-2-<3-oxo-butyl>-2,3-dihydro-pyridazin
- 1-(3-oxobutyl)-1,2-dihydro-3,6-pyridazinedione
- AKOS025116619
- SCHEMBL14872174
- XSZIAVBBNVOJRF-UHFFFAOYSA-N
- FT-0606403
- 16705-12-7
- 2,3-Dihydro-6-hydroxy-3-oxo-2-(3-oxobutyl)pyridazine
- 2-(3-oxobutyl)-1H-pyridazine-3,6-dione
- 1-(3-oxobutyl)-1,2-dihydropyridazine-3,6-dione
- AA-516/25012132
- AKOS011294681
- 6-Hydroxy-2-(3-oxobutyl)-3(2H)-pyridazinone #
- 3,6-Pyridazinedione, 1,2-dihydro-1-(3-oxobutyl)-
-
- Inchi: 1S/C8H10N2O3/c1-6(11)4-5-10-8(13)3-2-7(12)9-10/h2-3H,4-5H2,1H3,(H,9,12)
- InChI Key: XSZIAVBBNVOJRF-UHFFFAOYSA-N
- SMILES: O=C1C=CC(NN1CCC(C)=O)=O
Computed Properties
- Exact Mass: 182.06900
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 66.5Ų
Experimental Properties
- Density: 1.234
- Refractive Index: 1.506
- PSA: 71.93000
- LogP: -0.48430
3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)- Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,6-Pyridazinedione,1,2-dihydro-1-(3-oxobutyl)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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